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For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Butacetin is a compound for which there is limited publicly available research data.
This guide compiles the available information and provides theoretical and generalized
experimental protocols based on the chemical class and reported therapeutic categories. The
experimental protocols are for informational purposes and should be adapted and validated by
researchers.

Introduction

Butacetin, with the CAS registry number 2109-73-1, is an organic compound classified as an
analgesic and antidepressant.[1] Its chemical name is N-[4-(1,1-
dimethylethoxy)phenyllacetamide, and it is also known by synonyms such as 4'-tert-
butoxyacetanilide. Structurally, it belongs to the acetanilide class of compounds, which includes
other well-known analgesics like acetaminophen and phenacetin. This guide provides a
comprehensive overview of the known chemical properties, a putative synthesis protocol,
proposed mechanism of action, and standardized experimental protocols for the evaluation of
its biological activities.
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Chemical and Physical Properties

A summary of the key chemical and physical properties of Butacetin is presented in Table 1.

Property Value Reference(s)
CAS Number 2109-73-1 [1]
Molecular Formula C12H17NO2 [1]
Molecular Weight 207.27 g/mol [1]
N-[4-(1,1-
IUPAC Name dimethylethoxy)phenyllacetami  [2]
de
4'-tert-butoxyacetanilide,
Synonyms [1][2]
Tromal, BW 63-90
Plates (from 66% aqueous
Appearance [1]
alcohol)
Melting Point 130 °C [1]
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Synthesis of Butacetin

A plausible synthetic route for Butacetin starts from p-fluoronitrobenzene.[3] The synthesis

involves a three-step process: nucleophilic aromatic substitution, reduction of the nitro group,

and N-acetylation.

Experimental Protocol: A Representative Synthesis

Disclaimer: The following is a representative protocol based on the described synthetic route

and general organic chemistry principles. It has not been experimentally validated for

Butacetin specifically and should be optimized.
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Step 1: Synthesis of 1-(tert-butoxy)-4-nitrobenzene

e To a solution of potassium tert-butoxide (1.2 equivalents) in dry tetrahydrofuran (THF), add
p-fluoronitrobenzene (1.0 equivalent) dropwise at room temperature under an inert
atmosphere (e.g., nitrogen).

« Stir the reaction mixture at room temperature for 4-6 hours. Monitor the reaction progress by
thin-layer chromatography (TLC).

» Upon completion, quench the reaction with water and extract the product with ethyl acetate.

e Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate
under reduced pressure.

o Purify the crude product by column chromatography on silica gel to afford 1-(tert-butoxy)-4-
nitrobenzene.

Step 2: Synthesis of 4-(tert-butoxy)aniline

e To a solution of 1-(tert-butoxy)-4-nitrobenzene (1.0 equivalent) in ethanol, add tin(ll) chloride
dihydrate (SnCl2-2H20) (3.0 equivalents).

o Reflux the reaction mixture for 2-3 hours. Monitor the reaction by TLC.

 After cooling to room temperature, pour the mixture into ice-water and basify with a saturated
sodium bicarbonate solution until the pH is ~8.

o Extract the product with ethyl acetate.

» Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate
under reduced pressure to yield 4-(tert-butoxy)aniline.

Step 3: Synthesis of Butacetin (N-[4-(1,1-dimethylethoxy)phenyl]acetamide)
o Dissolve 4-(tert-butoxy)aniline (1.0 equivalent) in dichloromethane (DCM).

e Add pyridine (1.2 equivalents) to the solution and cool to 0 °C.
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» Slowly add acetic anhydride (1.1 equivalents) dropwise.
o Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor by TLC.
e Wash the reaction mixture with 1M HCI, saturated sodium bicarbonate solution, and brine.

o Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced
pressure.

o Recrystallize the crude product from 66% aqueous ethanol to obtain pure Butacetin.[1]

Synthesis Workflow Diagram
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Synthesis workflow for Butacetin.

Putative Pharmacological Action
Proposed Mechanism of Action

Direct experimental evidence for the mechanism of action of Butacetin is not available in the
public domain. However, based on its structural similarity to phenacetin and other acetanilide
analgesics, it is hypothesized that Butacetin acts as an inhibitor of cyclooxygenase (COX)
enzymes.[4] By inhibiting COX-1 and COX-2, Butacetin would block the conversion of
arachidonic acid into prostaglandins, which are key mediators of pain and inflammation.[4] This
reduction in prostaglandin synthesis in the central nervous system is believed to be the primary
mechanism for its analgesic effects.[4]
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The antidepressant activity of Butacetin is less understood. Some analgesics have shown
antidepressant properties, and the mechanism may involve complex interactions with
neurotransmitter systems, but specific pathways for Butacetin have not been elucidated.
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Proposed inhibition of the Prostaglandin Synthesis Pathway by Butacetin.

Biological Evaluation: Experimental Protocols
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The following are generalized protocols for assessing the analgesic and antidepressant
activities of a compound like Butacetin.

Analgesic Activity: Hot Plate Test

The hot plate test is a common method to evaluate the central analgesic activity of a
substance.

Protocol:

e Animals: Use male Swiss albino mice (20-25 g). Acclimatize the animals to the laboratory
conditions for at least one week.

e Apparatus: A hot plate analgesia meter maintained at a constant temperature of 55 + 0.5°C.

e Procedure: a. Divide the animals into groups (n=6): Vehicle control (e.g., saline with 0.5%
Tween 80), positive control (e.g., morphine, 5 mg/kg, i.p.), and test groups (Butacetin at
various doses, e.g., 10, 20, 50 mg/kg, i.p. or p.0.). b. Measure the baseline latency by
placing each mouse on the hot plate and recording the time (in seconds) until it shows a
nociceptive response (e.g., licking of the hind paw or jumping). A cut-off time of 30 seconds
IS set to prevent tissue damage. c. Administer the vehicle, positive control, or test compound.
d. At predetermined time points (e.g., 30, 60, 90, and 120 minutes) after administration,
place the mouse back on the hot plate and record the reaction latency.

o Data Analysis: The increase in reaction latency compared to the baseline and the vehicle
control group indicates an analgesic effect.

Experimental Workflow:
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Workflow for the Hot Plate Test.

Antidepressant Activity: Forced Swim Test

The forced swim test is a widely used behavioral test to screen for antidepressant activity.
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Protocol:
e Animals: Use male C57BL/6 mice (20-25 Q).

o Apparatus: A transparent glass cylinder (25 cm high, 10 cm in diameter) filled with water (23-
25°C) to a depth of 15 cm.

e Procedure: a. Divide the animals into groups (n=8-10): Vehicle control, positive control (e.g.,
imipramine, 15 mg/kg, i.p.), and test groups (Butacetin at various doses). b. Administer the
compounds 60 minutes before the test. c. Gently place each mouse individually into the
cylinder for a 6-minute session. d. Record the duration of immobility during the last 4 minutes
of the 6-minute session. Immobility is defined as the absence of any movement except for
those necessary to keep the head above water.

o Data Analysis: A significant decrease in the duration of immobility in the test groups
compared to the vehicle control group suggests an antidepressant-like effect.

Experimental Workflow:
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Workflow for the Forced Swim Test.

Quantitative Biological Data
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There is a significant lack of publicly available quantitative data regarding the biological activity

of Butacetin. Key parameters such as ICso values for COX inhibition or EDso values from in

vivo analgesic or antidepressant studies have not been reported in the scientific literature.

Assay Parameter Value Reference
COX-1 Inhibition ICso No data available -
COX-2 Inhibition ICso No data available -
Hot Plate Test EDso No data available -
Forced Swim Test EDso No data available -

Receptor Binding
Ki/ ICso
Assays

No data available

Toxicology and Safety Information

The toxicological properties of Butacetin have not been extensively investigated. The available

information is primarily from safety data sheets for structurally related compounds.
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Hazard Information

Precautionary Measures

Reference

May cause an allergic skin

reaction.

Wear protective
gloves/protective clothing/eye
protection/face protection. If on
skin: Wash with plenty of
water. If skin irritation or rash
occurs: Get medical

advice/attention.

[5]

Suspected of causing genetic

defects.

Obtain special instructions
before use. Do not handle until
all safety precautions have

been read and understood.

[3]

Suspected of causing cancer.

Obtain special instructions
before use. Do not handle until
all safety precautions have

been read and understood.

[3]

Irritating to eyes and

respiratory system.

Avoid breathing
dust/fume/gas/mist/vapors/spr
ay. Use only outdoors or in a
well-ventilated area. If in eyes:
Rinse cautiously with water for

several minutes.

[1]

Conclusion

Butacetin is an acetanilide derivative with reported analgesic and antidepressant properties.

While its basic chemical and physical characteristics are known, there is a significant lack of

detailed scientific data regarding its synthesis, pharmacological activity, mechanism of action,

and toxicology. The proposed mechanism as a COX inhibitor is based on its structural similarity

to other analgesics. The experimental protocols provided in this guide are generalized and

would require specific adaptation and validation for the evaluation of Butacetin. Further

research is warranted to fully characterize the pharmacological and toxicological profile of this

compound and to validate its potential therapeutic uses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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